![molecular formula C16H14FN3S B5757501 3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole](/img/structure/B5757501.png)
3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole
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Overview
Description
3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in scientific research due to its potential pharmacological properties, including antimicrobial, anticancer, and antifungal activities.
Mechanism of Action
The mechanism of action of 3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole is not fully understood. However, studies suggest that it may exert its pharmacological activities through various mechanisms, including inhibition of DNA synthesis, induction of apoptosis, and inhibition of protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce various biochemical and physiological effects. It has been reported to increase the levels of reactive oxygen species, which can induce oxidative stress and DNA damage. Additionally, it has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole has several advantages for lab experiments. It is relatively easy to synthesize and has shown potent pharmacological activities. However, it also has some limitations, including its potential toxicity and lack of selectivity towards specific cell types.
Future Directions
There are several future directions for the study of 3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, further studies are needed to understand its mechanism of action and potential side effects. Moreover, research can be conducted to develop more selective derivatives of this compound with improved pharmacological properties.
Synthesis Methods
The synthesis of 3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole can be achieved through various methods, including the reaction of ethylthioacetic acid with hydrazine hydrate, followed by the reaction with 4-fluorophenylhydrazine and phenyl isothiocyanate. Another method involves the reaction of 4-(4-fluorophenyl)-5-phenyl-1H-1,2,3-triazole with ethanethiol in the presence of sodium ethoxide.
Scientific Research Applications
3-(ethylthio)-4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential pharmacological activities. It has been reported to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, it has shown anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. Moreover, it has been studied for its antifungal activity against Candida albicans.
Properties
IUPAC Name |
3-ethylsulfanyl-4-(4-fluorophenyl)-5-phenyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3S/c1-2-21-16-19-18-15(12-6-4-3-5-7-12)20(16)14-10-8-13(17)9-11-14/h3-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZKOOVRSCCIFLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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